Cas no 1593394-24-1 (1-(cyclopropylmethyl)-3-methylpiperidin-4-ol)

• Product Name: 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol
• CAS No: 1593394-24-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5579047
• Update Time: 2025-11-01

1-(cyclopropylmethyl)-3-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-(cyclopropylmethyl)-3-methyl-
• 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol

• Inchi： 1S/C10H19NO/c1-8-6-11(5-4-10(8)12)7-9-2-3-9/h8-10,12H,2-7H2,1H3
• InChI Key： WGKOKQSWGRCLSI-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)CCC(O)C(C)C1

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 273.1±15.0 °C(Predicted)
• pka: 14.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol

Comprehensive Overview of 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol (CAS No. 1593394-24-1): Properties, Applications, and Research Insights

The compound 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol (CAS No. 1593394-24-1) is a structurally unique piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a cyclopropylmethyl group and a methylpiperidin-4-ol core, offers versatile reactivity and potential applications in drug discovery. This article delves into its physicochemical properties, synthetic pathways, and emerging trends in its utilization, addressing common queries such as "What is 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol used for?" and "How is CAS 1593394-24-1 synthesized?".

From a structural perspective, 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol combines a rigid cyclopropane ring with a flexible piperidine scaffold, a design often exploited to modulate bioavailability and target selectivity in medicinal chemistry. Researchers have explored its role as a precursor for central nervous system (CNS) active compounds, owing to its ability to cross the blood-brain barrier. Recent studies highlight its relevance in addressing neurodegenerative disorders—a hot topic in 2024—as its derivatives show promise in modulating neurotransmitter systems.

Synthetically, CAS 1593394-24-1 is typically prepared via reductive amination or nucleophilic substitution reactions, with the cyclopropylmethyl moiety introduced through alkylation steps. Optimized protocols emphasize green chemistry principles, aligning with the growing demand for sustainable synthesis methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for pharmaceutical intermediates. Frequently searched terms like "1-(cyclopropylmethyl)-3-methylpiperidin-4-ol solubility" reflect user interest in its practical handling, which varies significantly between polar and nonpolar solvents.

In drug development, derivatives of 3-methylpiperidin-4-ol are investigated for their GPCR (G-protein-coupled receptor) modulation potential, particularly in pain management and psychiatric therapies. The cyclopropyl group's steric constraints often enhance binding affinity, a feature leveraged in structure-activity relationship (SAR) studies. Notably, its metabolic stability—a recurring search keyword—is superior to larger alkyl analogs, making it a preferred scaffold for lead optimization.

Beyond pharmaceuticals, 1-(cyclopropylmethyl)-3-methylpiperidin-4-ol finds niche applications in catalysis and material science, where its nitrogen-rich structure acts as a ligand for metal complexes. Environmental considerations, such as biodegradability and eco-toxicity, are increasingly addressed in recent publications, responding to regulatory and industry shifts toward green chemistry.

In summary, CAS 1593394-24-1 exemplifies the intersection of innovative molecular design and multidisciplinary utility. Its adaptability to high-throughput screening and computational modeling aligns with trends in AI-driven drug discovery, while its synthetic accessibility ensures scalability. As research progresses, this compound is poised to remain a focal point for addressing unmet medical and industrial needs.